Cas no 56427-67-9 (BENZOIC ACID, 2-(BROMOMETHYL)-5-FLUORO-, ETHYL ESTER)

• Product Name: BENZOIC ACID, 2-(BROMOMETHYL)-5-FLUORO-, ETHYL ESTER
• CAS No: 56427-67-9
• MF: C₁₀H₁₀BrFO₂
• MW: 261.087605953217
• CID: 3381989
• PubChem ID: 14626277
• Update Time: 2025-10-28

BENZOIC ACID, 2-(BROMOMETHYL)-5-FLUORO-, ETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• BENZOIC ACID, 2-(BROMOMETHYL)-5-FLUORO-, ETHYL ESTER
• Ethyl 2-(bromomethyl)-5-fluorobenzoate
• 2-bromomethyl-5-fluorobenzoic acid ethyl ester
• 56427-67-9
• ARZGPOREZGNCLI-UHFFFAOYSA-N
• ethyl 5-fluoro-2-bromomethylbenzoate
• SCHEMBL1470290

• Inchi： 1S/C10H10BrFO2/c1-2-14-10(13)9-5-8(12)4-3-7(9)6-11/h3-5H,2,6H2,1H3
• InChI Key： ARZGPOREZGNCLI-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC(F)=CC=C1CBr

Computed Properties

• Exact Mass: 259.98482Da
• Monoisotopic Mass: 259.98482Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on BENZOIC ACID, 2-(BROMOMETHYL)-5-FLUORO-, ETHYL ESTER

BENZOIC ACID, 2-(BROMOMETHYL)-5-FLUORO-, ETHYL ESTER and Its Applications in Modern Chemical Research

BENZOIC ACID, 2-(BROMOMETHYL)-5-FLUORO-, ETHYL ESTER (CAS No. 56427-67-9) is a fluorinated benzoic acid derivative that has garnered significant attention in the field of organic synthesis and pharmaceutical research. This compound, characterized by its bromomethyl and fluoro substituents, exhibits unique chemical properties that make it a valuable intermediate in the development of novel therapeutic agents. The ethyl ester form of this molecule enhances its solubility and reactivity, making it particularly useful in various synthetic applications.

The structural features of BENZOIC ACID, 2-(BROMOMETHYL)-5-FLUORO-, ETHYL ESTER contribute to its versatility in chemical transformations. The presence of a bromomethyl group (–CH₂Br) allows for further functionalization through nucleophilic substitution reactions, while the fluoro substituent (–F) at the fifth position introduces electronic and steric effects that can influence the reactivity and selectivity of the molecule. These properties make it an attractive building block for designing molecules with tailored biological activities.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability, improved binding affinity to biological targets, and increased lipophilicity. BENZOIC ACID, 2-(BROMOMETHYL)-5-FLUORO-, ETHYL ESTER fits well within this trend, as it can be used to synthesize fluorinated derivatives that exhibit improved pharmacokinetic profiles. For instance, researchers have utilized this compound to develop novel inhibitors targeting enzymes involved in cancer metabolism. The ethyl ester moiety facilitates easy hydrolysis to the corresponding carboxylic acid, allowing for further derivatization and optimization of drug candidates.

One of the most compelling applications of BENZOIC ACID, 2-(BROMOMETHYL)-5-FLUORO-, ETHYL ESTER is in the synthesis of small-molecule probes for biochemical studies. The bromomethyl group serves as a versatile handle for attaching various biomolecules, enabling the development of tools for studying protein-protein interactions, enzyme mechanisms, and cellular pathways. These probes have been instrumental in elucidating the roles of key enzymes in drug metabolism and disease pathways. For example, recent studies have demonstrated the use of this compound in generating fluorescently labeled inhibitors that can be used to track enzyme activity in living cells.

The pharmaceutical industry has also explored the potential of BENZOIC ACID, 2-(BROMOMETHYL)-5-FLUORO-, ETHYL ESTER as a precursor for antiviral and anti-inflammatory agents. Fluorinated benzoic acid derivatives have shown promise in inhibiting viral proteases and reducing inflammation by modulating key signaling pathways. Researchers have reported the synthesis of novel antiviral compounds derived from this intermediate that exhibit potent activity against various viruses. Additionally, its incorporation into anti-inflammatory drugs has led to the development of molecules with improved efficacy and reduced side effects.

The agrochemical sector has not been left behind in leveraging the benefits of BENZOIC ACID, 2-(BROMOMETHYL)-5-FLUORO-, ETHYL ESTER. Fluorinated compounds are known to enhance the stability and bioavailability of agrochemicals, making them more effective in controlling pests and diseases. This compound has been used to synthesize herbicides and fungicides that exhibit greater selectivity and lower environmental impact compared to traditional agents. The ability to fine-tune the structure through functionalization allows researchers to develop agrochemicals with specific modes of action tailored to different crop systems.

The synthetic utility of BENZOIC ACID, 2-(BROMOMETHYL)-5-FLUORO-, ETHYL ESTER extends beyond pharmaceuticals and agrochemicals. It serves as a key intermediate in materials science, particularly in the development of advanced polymers and liquid crystals. The fluoro substituent imparts unique properties such as low surface energy and high thermal stability, making these materials suitable for applications in electronic displays and optical coatings. Researchers have successfully incorporated derivatives of this compound into high-performance polymers that exhibit enhanced mechanical strength and chemical resistance.

In conclusion, BENZOIC ACID, 2-(BROMOMETHYL)-5-FLUORO-, ETHYESTER (CAS No. 56427-67-9) is a multifaceted compound with broad applications across multiple industries. Its unique structural features make it an invaluable tool for synthetic chemists working on drug discovery, agrochemicals, materials science, and beyond. As research continues to uncover new ways to utilize fluorinated compounds, the importance of intermediates like this one is likely to grow even further.